5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde

• IUPAC Name: 5-methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8N2O2/c1-13-8-2-3-11-9(4-8)7(6-12)5-10-11/h2-6H,1H3
• InChI Key: CIIVXMYOAIIEQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=NN2C=C1)C=O
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID301232508
• Molecular Weight: 176.17 g/mol
• CAS No.: 877994-07-5

Description

Chemical Structure and Properties
5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde (CAS: 73957-66-1) is a heterocyclic compound with the molecular formula C₉H₈N₂O₂ and a molecular weight of 192.18 g/mol . It features a pyrazolo[1,5-a]pyridine core substituted with a methoxy group at position 5 and an aldehyde group at position 2. The aldehyde moiety renders it highly reactive, making it a versatile intermediate in organic synthesis, particularly for forming acrylate derivatives (e.g., (E)-ethyl-3-(pyrazolo[1,5-a]pyridin-3-yl)acrylate) via condensation reactions . The methoxy group enhances solubility and modulates electronic effects, influencing its biological and chemical behavior .

Synthesis
The compound is synthesized through direct amidation or condensation reactions. For example, pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives (e.g., 5-methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid, CAS: 99446-32-9) can serve as precursors, undergoing functional group transformations to yield the aldehyde . Alternatively, it is prepared via one-pot regioselective methods using pyrazole derivatives and electrophilic reagents .

Applications Its primary use lies in medicinal chemistry as a building block for kinase inhibitors and anti-inflammatory agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde typically involves the cyclocondensation of appropriate precursors. One common method involves the reaction of 4-methoxy-1,1,1-trifluoro-3-buten-2-one with pyrazol-3,5-diamines under reflux conditions in acetonitrile . The reaction proceeds regioselectively to form the desired pyrazolo[1,5-a]pyridine derivative.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the scalability of the synthetic route mentioned above suggests that it could be adapted for larger-scale production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution or chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: 5-Methoxypyrazolo[1,5-a]pyridine-3-carboxylic acid.

Reduction: 5-Methoxypyrazolo[1,5-a]pyridine-3-methanol.

Substitution: Various substituted pyrazolo[1,5-a]pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It is used in the study of enzyme inhibitors and receptor modulators due to its potential bioactivity.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug development, particularly for anti-inflammatory and anticancer agents.

Industry: It is investigated for its use in the development of novel materials with specific electronic or photophysical properties.

Mechanism of Action

The mechanism of action of 5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde is not fully elucidated. its bioactivity is thought to involve interactions with specific molecular targets such as enzymes or receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially inhibiting their function. Additionally, the methoxy group may influence the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Core Structure	Substituents	Key Reactivity/Applications	Biological Activity	Reference(s)
5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde	Pyrazolo[1,5-a]pyridine	5-OCH₃, 3-CHO	Aldehyde enables Schiff base/acrylate formation; precursor for kinase inhibitors.	Limited direct data; derivatives show moderate anticancer activity.
Pyrazolo[1,5-a]pyridine-3-carboxamides	Pyrazolo[1,5-a]pyridine	3-CONHR (variable amines)	Amidation with primary amines yields anti-inflammatory/antitumor agents.	Anti-inflammatory (e.g., JNK1-3 inhibition); IC₅₀ values in µM range.
Pyrazolo[1,5-a]pyrimidines	Pyrazolo[1,5-a]pyrimidine	Variable substituents	Synthesized via 5-aminopyrazoles and 1,3-bis-electrophiles; used in steroid analogs.	Anticancer screening: low activity (GP >50% at 10⁻⁵ M).
Thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines	Thienotriazolopyrimidine	Fused thiophene-triazole	Base-catalyzed cycloaddition; poor solubility limits bioactivity.	Low anticancer activity (GP 60-90% at 10⁻⁵ M).
Imidazo[1,5-a]pyridines	Imidazo[1,5-a]pyridine	Variable substituents	React with carbanions; intermediates for tricyclic compounds.	Cyclin-dependent kinase inhibitors (patented).
Pyrazolo[1,5-a]quinazolines	Pyrazolo[1,5-a]quinazoline	3-carboxamide, 5-OCH₃	Anti-inflammatory via JNK pathway; molecular docking confirms target affinity.	IC₅₀: 0.8–2.4 µM (JNK1-3 inhibition).

Key Findings:

Reactivity and Synthetic Utility The aldehyde group in 5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde distinguishes it from carboxamide or ester analogs (e.g., pyrazolo[1,5-a]pyridine-3-carboxamides ). This reactivity facilitates diverse derivatization, such as acrylate formation for kinase inhibitor development . In contrast, pyrazolo[1,5-a]pyrimidines require more complex syntheses (e.g., 5-aminopyrazole and 1,3-bis-electrophiles) and exhibit lower biological potency .

Biological Activity Anti-inflammatory Activity: Pyrazolo[1,5-a]quinazolines (e.g., 13i and 16) outperform the aldehyde derivative, with IC₅₀ values <2.5 µM against JNK1-3 . The aldehyde’s derivatives lack direct anti-inflammatory data but are hypothesized to target similar pathways.

Commercial and Practical Considerations

• The discontinuation of 5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde (CymitQuimica, 2024) contrasts with the commercial availability of pyrazolo[1,5-a]pyridine-3-carboxylic acid derivatives, which are actively used in drug discovery .

Biological Activity

5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological potential, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde is characterized by a unique pyrazolo-pyridine core structure. The molecular formula is $C_9H_8N_2O$, with a molecular weight of approximately 164.17 g/mol. The compound features a methoxy group at the 5-position and an aldehyde group at the 3-position of the pyridine ring, which contributes to its chemical reactivity and biological activity.

Biological Activities

Research indicates that compounds within the pyrazolo[1,5-a]pyridine series exhibit various biological activities:

• Kinase Inhibition : These compounds have been studied for their potential as kinase inhibitors, which are crucial in treating cancer and other diseases due to their role in signal transduction pathways.
• Anti-inflammatory Effects : 5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde has shown promise in modulating inflammatory responses, particularly in chronic inflammatory conditions.
• Antibacterial Properties : Some derivatives demonstrate antibacterial activity against various pathogens, making them candidates for antibiotic development.

The biological activity of 5-Methoxypyrazolo[1,5-a]pyridine-3-carbaldehyde can be attributed to its interaction with specific biological targets:

• Inhibition of NF-κB Pathway : This pathway is crucial in regulating immune response and inflammation. Compounds that inhibit NF-κB can potentially reduce inflammation and treat autoimmune diseases .
• Interaction with MAPKs : The compound may act as a ligand for mitogen-activated protein kinases (MAPKs), which are involved in cellular signaling pathways related to growth and differentiation .

Case Studies and Research Findings

Recent studies have highlighted the effectiveness of 5-Methoxypyrazolo[1,5-a]pyridine derivatives in various biological assays:

• Anti-inflammatory Activity :
  • A study screened several pyrazolo derivatives for their ability to inhibit LPS-induced NF-κB transcriptional activity. Compounds showed IC50 values below 50 µM, indicating significant anti-inflammatory potential .
• Antitubercular Activity :
  • Research on pyrazolo[1,5-a]pyridine-3-carboxamide derivatives demonstrated potent activity against Mycobacterium tuberculosis strains, with minimal cytotoxicity observed in Vero cells. Notably, certain compounds exhibited low nanomolar MIC values against drug-resistant strains .

Data Table: Summary of Biological Activities

Activity Type	Compound	IC50 Value (µM)	Notes
Anti-inflammatory	Pyrazolo derivatives	<50	Inhibits LPS-induced NF-κB activity
Antibacterial	Various derivatives	<0.381	Effective against drug-susceptive strains
Kinase inhibition	Selected pyrazolo compounds	Varies	Potential treatment for cancer